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Introduction

Mixed Europium-152 (*>2Eu) and Europium-154 (1>4Eu) sources are invaluable tools in the field
of gamma-ray spectrometry. Their long half-lives and the emission of multiple, well-
characterized gamma rays over a wide energy range make them ideal for the accurate energy
and efficiency calibration of high-purity germanium (HPGe) detectors.[1][2][3] This is a critical
procedure in various applications, including environmental monitoring, radiological safety,
nuclear research, and the quantitative analysis of radiolabeled compounds in drug
development.[2][4]

This document provides detailed application notes and experimental protocols for the use of
mixed 1>2Eu/1>4Eu sources in the calibration of gamma-ray spectrometers.

Properties of *>2Eu and *>*Eu

Both 1>2Eu and 1>4Eu are artificially produced radioisotopes.[2] 1°2Eu has a half-life of
approximately 13.5 years and decays through both beta emission and electron capture,
resulting in a complex spectrum of gamma rays.[2][5] *>*Eu has a half-life of about 8.6 years
and also decays via beta emission and electron capture.[6][7] The combination of these two
isotopes in a single source provides a series of prominent gamma-ray lines spanning from
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approximately 121 keV to over 1596 keV, which is essential for a comprehensive detector
calibration.

Data Presentation: Nuclear Decay Data for *>2Eu and
154Eu

The following table summarizes the key quantitative data for the major gamma-ray emissions
from 132Eu and *>#Eu, which are crucial for detector calibration.
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Gamma-ray Energy Emission

Isotope Half-Life (Years) (keV) Probability (%)
152E Yy 13.517 (9)[5] 121.7817 (3) 28.41 (13)
244.6974 (8) 7.55 (4)

344.2785 (12) 26.58 (12)

411.1165 (12) 2.237 (10)

443.965 (3) 3.14 (3)

778.904 (2) 12.96 (6)

867.380 (3) 4.23 (4)

964.055 (4) 14.62 (6)

1085.869 (4) 10.12 (5)

1112.074 (4) 13.55 (6)

1408.006 (5) 20.85 (9)

154y 8.601 (10)[6] 123.0706 (9) 40.4 (5)
247.9288 (7) 6.89 (7)

591.755 (3) 4.95 (5)

692.4205 (18) 1.79 (3)

723.3014 (22) 20.1 (1)

873.1834 (23) 12.2 (1)

1004.725 (7) 17.9 (1)

1274.429 (4) 34.8 (3)

1596.4804 (28) 1.83 (2)

Note: The uncertainties in the last digits are given in parentheses. Data sourced from the

International Atomic Energy Agency (IAEA).[8]
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Experimental Protocols
Protocol 1: Energy and Efficiency Calibration of an
HPGe Detector

This protocol outlines the procedure for performing an energy and full-energy peak efficiency
calibration of a high-purity germanium (HPGe) detector using a mixed 1°2Eu/*>*Eu calibration
source.

1. Materials and Equipment:

o HPGe detector system (including detector, cryostat with liquid nitrogen, preamplifier,
amplifier, and multichannel analyzer - MCA)

o Mixed 152Eu/134Eu point source of known activity, traceable to a national standards
laboratory.

e Source holder for reproducible positioning.

o Lead shielding to reduce background radiation.

o Gamma-ray spectrometry software (e.g., Genie 2000, Maestro, GammaVision).[4]
2. Experimental Setup:

» Detector Preparation: Ensure the HPGe detector is cooled to its operating temperature with
liquid nitrogen and has been stable for at least 24 hours.

e Source Placement: Place the mixed *>2Eu/*>*Eu source at a defined and reproducible
distance from the detector's endcap. A distance of 10-15 cm is common to minimize
coincidence summing effects.[9] The source should be centered on the detector axis.

« Shielding: Position the lead shielding around the detector and source to minimize
background radiation.

3. Data Acquisition:
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o Software Setup: Launch the data acquisition software and configure the MCA settings (e.g.,
conversion gain, shaping time).

e Background Spectrum: Acquire a background spectrum for a period sufficient to obtain
statistically significant data (typically several hours or overnight). This is crucial for accurate
net peak area determination.

e Source Spectrum Acquisition:
o Place the 32Eu/1>4Eu source in the holder.

o Record all relevant information in a logbook, including the start time, source identification,
source-to-detector distance, and the filename for the spectrum.[4]

o Acquire the gamma-ray spectrum for a time sufficient to achieve a low statistical
uncertainty in the major photopeaks (e.g., less than 1% for the prominent peaks).

4. Data Analysis:
e Energy Calibration:

o Identify the prominent gamma-ray peaks from both 1>2Eu and 1>*Eu in the acquired
spectrum.

o Using the known energies from the data table, perform an energy calibration by fitting a
polynomial function (typically linear or quadratic) to the peak centroid channel numbers
versus their corresponding energies.

o Peak Area Determination:

o For each of the major gamma-ray peaks listed in the data table, determine the net peak
area (total counts in the peak minus the background continuum). This can be done using
the analysis functions within the gamma-ray spectrometry software.

« Efficiency Calculation:

o Calculate the full-energy peak efficiency (€) for each gamma-ray energy using the
following formula: € = N/ (t * A * ly) Where:
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N = Net peak area (counts)

t = Live time of the acquisition (seconds)

A = Activity of the radionuclide in the source at the time of measurement (Bq), corrected
for decay.

ly = Emission probability of the specific gamma ray.
» Efficiency Curve Generation:

o Plot the calculated efficiencies as a function of gamma-ray energy.

o Fit a suitable function (e.g., a polynomial in log-log scale) to the data points to generate
the efficiency calibration curve for the detector at the specified geometry.

Mandatory Visualization
Diagram 1: Experimental Workflow for HPGe Detector
Calibration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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